1-(2-Cyclohexylethyl)-2-methylbenzimidazole

• IUPAC Name: 1-(2-cyclohexylethyl)-2-methylbenzimidazole
• InChI: InChI=1S/C16H22N2/c1-13-17-15-9-5-6-10-16(15)18(13)12-11-14-7-3-2-4-8-14/h5-6,9-10,14H,2-4,7-8,11-12H2,1H3
• InChI Key: VWVXZQZOFJTVSB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2N1CCC3CCCCC3
• Molecular Formula: C16H22N2
• Molecular Weight: 242.36 g/mol
• CAS No.: 537701-06-7

Description

1-(2-Cyclohexylethyl)-2-methylbenzimidazole, also known as JB-1, is a small molecule that has gained significant attention in the scientific community due to its potential therapeutic applications. JB-1 belongs to the class of benzimidazole derivatives, which have been extensively studied for their diverse biological activities.

Mechanism of Action

The mechanism of action of 1-(2-Cyclohexylethyl)-2-methylbenzimidazole is not fully understood, but it is believed to act by inhibiting various signaling pathways involved in cell proliferation, survival, and differentiation. This compound has been shown to inhibit the activity of protein kinase B (Akt) and extracellular signal-regulated kinase (ERK), which are involved in cell survival and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and reduction of oxidative stress. This compound has also been shown to improve cardiac function and reduce inflammation in animal models of cardiovascular diseases.

Advantages and Limitations for Lab Experiments

1-(2-Cyclohexylethyl)-2-methylbenzimidazole has several advantages for lab experiments, including its easy synthesis and purification, as well as its diverse biological activities. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 1-(2-Cyclohexylethyl)-2-methylbenzimidazole, including the identification of its specific targets and the development of more potent derivatives. This compound may also have potential applications in other fields, such as immunology and infectious diseases. Additionally, further studies are needed to determine the safety and efficacy of this compound in humans.

Synthesis Methods

1-(2-Cyclohexylethyl)-2-methylbenzimidazole can be synthesized through various methods, including the reaction of 2-methylbenzimidazole with cyclohexyl bromide in the presence of a base, such as potassium carbonate. The reaction yields this compound as a white crystalline solid, which can be purified through recrystallization.

Scientific Research Applications

1-(2-Cyclohexylethyl)-2-methylbenzimidazole has been studied for its potential therapeutic applications in various fields, including cancer research, neuroprotection, and cardiovascular diseases. In cancer research, this compound has been shown to inhibit the proliferation of cancer cells and induce apoptosis. In neuroprotection research, this compound has been shown to protect neurons from oxidative stress and improve cognitive function. In cardiovascular research, this compound has been shown to improve cardiac function and reduce inflammation.